Cas no 2649078-39-5 (1-fluoro-3-(2-isocyanatopropan-2-yl)-5-(trifluoromethyl)benzene)

• Product Name: 1-fluoro-3-(2-isocyanatopropan-2-yl)-5-(trifluoromethyl)benzene
• CAS No: 2649078-39-5
• MF: C₁₁H₉F₄NO
• MW: 247.188876867294
• CID: 6080678
• PubChem ID: 165977964
• Update Time: 2025-06-10

1-fluoro-3-(2-isocyanatopropan-2-yl)-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-3-(2-isocyanatopropan-2-yl)-5-(trifluoromethyl)benzene
• 2649078-39-5
• EN300-1960745

• Inchi： 1S/C11H9F4NO/c1-10(2,16-6-17)7-3-8(11(13,14)15)5-9(12)4-7/h3-5H,1-2H3
• InChI Key： IVZAVZYRKIVACR-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C=1)C(C)(C)N=C=O

Computed Properties

• Exact Mass: 247.06202656g/mol
• Monoisotopic Mass: 247.06202656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-fluoro-3-(2-isocyanatopropan-2-yl)-5-(trifluoromethyl)benzene

Recent Advances in the Application of 1-fluoro-3-(2-isocyanatopropan-2-yl)-5-(trifluoromethyl)benzene (CAS: 2649078-39-5) in Chemical Biology and Pharmaceutical Research

The compound 1-fluoro-3-(2-isocyanatopropan-2-yl)-5-(trifluoromethyl)benzene (CAS: 2649078-39-5) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the fields of medicinal chemistry and chemical biology. This briefing synthesizes the latest research findings on this compound, highlighting its structural features, synthetic utility, and potential therapeutic applications.

Recent studies have demonstrated the unique reactivity of this isocyanate-bearing trifluoromethylbenzene derivative, which serves as a versatile building block for the construction of urea-linked pharmacophores. The electron-withdrawing trifluoromethyl group and the isocyanate functionality at the tertiary carbon center enable selective reactions with various nucleophiles, making it particularly valuable for the development of targeted covalent inhibitors.

In synthetic methodology development, researchers at several institutions have reported innovative applications of 2649078-39-5 in multicomponent reactions. A 2023 study published in the Journal of Medicinal Chemistry detailed its use in generating libraries of trifluoromethyl-containing ureas with potential kinase inhibitory activity. The compound's stability under physiological conditions while maintaining reactivity with biological nucleophiles makes it particularly attractive for probe development in chemical biology studies.

From a pharmacological perspective, derivatives synthesized from 1-fluoro-3-(2-isocyanatopropan-2-yl)-5-(trifluoromethyl)benzene have shown promising results in early-stage drug discovery programs. The trifluoromethyl group enhances membrane permeability and metabolic stability, while the isocyanate moiety allows for targeted covalent modification of cysteine residues in disease-relevant proteins. Recent patent applications indicate growing interest from pharmaceutical companies in this chemical scaffold for oncology and inflammatory disease targets.

Analytical characterization of 2649078-39-5 and its derivatives has benefited from advances in mass spectrometry and NMR techniques. Researchers have developed robust quality control protocols to ensure batch-to-batch consistency, which is critical for reproducible biological testing. The compound's unique 19F NMR signature has also enabled its use as a molecular probe in mechanistic studies of enzyme inhibition.

Safety and handling considerations for this compound have been addressed in recent industrial hygiene reports. While the isocyanate functionality requires careful handling under inert atmosphere, the compound demonstrates favorable stability profiles compared to aromatic isocyanates without fluorine substitution. Proper personal protective equipment and engineering controls remain essential when working with this material in laboratory settings.

Looking forward, the chemical biology community anticipates expanded applications of 2649078-39-5 in targeted protein degradation strategies and activity-based protein profiling. Its combination of fluorine atoms for 19F NMR detection and reactive isocyanate group for covalent modification positions it as a valuable tool compound for both basic research and drug discovery efforts. Continued structure-activity relationship studies are expected to further elucidate the optimal deployment of this scaffold in medicinal chemistry campaigns.